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Compound of Interest

(5-Methylbenzofuran-2-yl)boronic
Compound Name: d
aci

Cat. No.: B151839

An In-depth Technical Guide on (5-Methylbenzofuran-2-yl)boronic acid

This technical guide provides essential information regarding (5-Methylbenzofuran-2-
yl)boronic acid, a valuable reagent in organic synthesis. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical research. This
document outlines the compound's core physicochemical properties and provides context for
its application.

Core Properties

(5-Methylbenzofuran-2-yl)boronic acid is a member of the benzofuran and boronic acid
families of organic compounds. These compounds are particularly significant as building blocks
in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is
a powerful tool for forming carbon-carbon bonds.

Physicochemical Data

The fundamental molecular properties of (5-Methylbenzofuran-2-yl)boronic acid are
summarized in the table below.
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Property Value
Molecular Formula C9H9BO3
Molecular Weight 175.98 g/mol
Purity >98%

Structural and Relational Information

The following diagram illustrates the relationship between the compound's name and its
primary molecular identifiers.

Molecular Formula
C9HO9BO3

(5-Methylbenzofuran-2-yl)boronic acid

Molecular Weight
175.98 g/mol

Click to download full resolution via product page

Caption: Relationship between the chemical name, molecular formula, and molecular weight.

Applications in Synthesis

Benzofuran derivatives and aryl boronic acids are extensively used in the synthesis of complex
organic molecules, including biologically active compounds.[1][2] Palladium-catalyzed
reactions, in particular, are a cornerstone of modern synthetic chemistry, allowing for the
construction of intricate molecular frameworks.[2][3] While specific experimental protocols for
(5-Methylbenzofuran-2-yl)boronic acid are proprietary to various research and commercial
entities, a general procedure for a Suzuki-Miyaura coupling reaction involving an aryl boronic
acid is provided below for illustrative purposes.
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lllustrative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling

The following is a generalized protocol and may require optimization for specific substrates.

o Reaction Setup: In a suitable reaction vessel, combine the aryl halide (1.0 equivalent), (5-
Methylbenzofuran-2-yl)boronic acid (1.1 to 1.5 equivalents), and a palladium catalyst
(e.g., Pd(PPh3)4, 2-5 mol%).

¢ Solvent and Base: Add a solvent system, such as a mixture of toluene and water, and a base
(e.g., K2C0O3, Na2CO0O3, or K3P0O4, 2.0 to 3.0 equivalents).

¢ Reaction Conditions: The reaction mixture is typically degassed and then heated under an
inert atmosphere (e.g., nitrogen or argon) for a period ranging from a few hours to overnight,
with the temperature depending on the specific reactants.

» Monitoring and Work-up: The progress of the reaction can be monitored by techniques such
as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Upon completion, the reaction mixture is cooled, and the organic layer is separated, washed,
dried, and concentrated.

 Purification: The crude product is then purified, typically by column chromatography, to yield
the desired coupled product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(5-Methylbenzofuran-2-yl)boronic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151839#5-methylbenzofuran-2-yl-boronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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